Cas no 58026-22-5 (2-Amino-5-chloro-3-methoxybenzoic acid)

• Product Name: 2-Amino-5-chloro-3-methoxybenzoic acid
• CAS No: 58026-22-5
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 2194120
• Update Time: 2025-06-08

2-Amino-5-chloro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-3-methoxy benzoic acid
• 2-amino-5-chloro-3-methoxybenzoic acid
• RBTMYPGXTXTKBM-UHFFFAOYSA-N
• 2-Amino-5-chloro-3-methoxybenzoic acid

• Inchi： 1S/C8H8ClNO3/c1-13-6-3-4(9)2-5(7(6)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： RBTMYPGXTXTKBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)O)C=1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-5-chloro-3-methoxybenzoic acid

2-Amino-5-chloro-3-methoxybenzoic Acid (CAS No. 58026-22-5): A Comprehensive Overview

2-Amino-5-chloro-3-methoxybenzoic acid (CAS No. 58026-22-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes an amino group, a chlorine atom, and a methoxy group attached to a benzoic acid backbone. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-Amino-5-chloro-3-methoxybenzoic acid is C₉H₉ClNO₃, and its molecular weight is 214.63 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). Its solubility properties make it suitable for various experimental and industrial applications.

In the realm of pharmaceutical research, 2-Amino-5-chloro-3-methoxybenzoic acid has garnered attention due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, particularly its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Amino-5-chloro-3-methoxybenzoic acid exhibited potent inhibitory effects on the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The researchers attributed these effects to the compound's ability to modulate key signaling pathways involved in cell growth and apoptosis.

Beyond cancer research, 2-Amino-5-chloro-3-methoxybenzoic acid has also shown promise in the treatment of inflammatory diseases. A 2020 study in the European Journal of Pharmacology demonstrated that the compound effectively reduced inflammation in a murine model of arthritis. The anti-inflammatory activity was linked to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Amino-5-chloro-3-methoxybenzoic acid could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its biological activities, 2-Amino-5-chloro-3-methoxybenzoic acid is an important intermediate in organic synthesis. Its reactivity and functional group versatility make it a useful building block for the synthesis of more complex molecules. For example, it can be used as a starting material for the preparation of various heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. A recent review article in Organic & Biomolecular Chemistry highlighted several synthetic routes for the preparation of heterocycles from 2-Amino-5-chloro-3-methoxybenzoic acid, emphasizing its role as a key intermediate in synthetic chemistry.

The environmental impact of 2-Amino-5-chloro-3-methoxybenzoic acid is another area of interest. Researchers are investigating its biodegradability and potential ecological effects to ensure its safe use in industrial processes. A study published in Environmental Science & Technology in 2019 found that under aerobic conditions, 2-Amino-5-chloro-3-methoxybenzoic acid was rapidly biodegraded by microbial communities, suggesting that it may have a lower environmental impact compared to other organic compounds with similar structures.

In conclusion, 2-Amino-5-chloro-3-methoxybenzoic acid (CAS No. 58026-22-5) is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and environmental science. Its unique chemical properties and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its mechanisms of action, 2-Amino-5-chloro-3-methoxybenzoic acid is poised to play an increasingly important role in various scientific disciplines.